Cas no 1873926-98-7 (N-(Cyclopropylmethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine)

• Product Name: N-(Cyclopropylmethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
• CAS No: 1873926-98-7
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5712786
• PubChem ID: 130643355
• Update Time: 2025-05-21

N-(Cyclopropylmethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• Z1343189396
• EN300-1609316
• N-(Cyclopropylmethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
• 1873926-98-7
• 1,2,4-Oxadiazol-5-amine, N-(cyclopropylmethyl)-3-(1-methylethyl)-

• Inchi： 1S/C9H15N3O/c1-6(2)8-11-9(13-12-8)10-5-7-3-4-7/h6-7H,3-5H2,1-2H3,(H,10,11,12)
• InChI Key： PDPFWYGSQJQWOA-UHFFFAOYSA-N
• SMILES： O1C(=NC(C(C)C)=N1)NCC1CC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 281.1±23.0 °C(Predicted)
• pka: 1.97±0.48(Predicted)

Additional information on N-(Cyclopropylmethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine

N-(Cyclopropylmethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine: A Comprehensive Overview

The compound N-(Cyclopropylmethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine, with the CAS number 1873926-98-7, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two adjacent oxygen and nitrogen atoms. The presence of a cyclopropylmethyl group and a propan-2-yl substituent introduces unique electronic and steric properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a selective inhibitor of specific enzymes and receptors involved in disease pathways. For instance, research published in 2023 demonstrated its ability to inhibit the activity of certain kinases associated with cancer progression. The cyclopropylmethyl group plays a crucial role in enhancing the compound's binding affinity to target proteins, while the propan-2-yl substituent contributes to its solubility and bioavailability. These properties make it a valuable lead compound for drug discovery efforts targeting oncological conditions.

The synthesis of N-(Cyclopropylmethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine involves a multi-step process that typically begins with the preparation of the oxadiazole core. This is followed by functionalization with the cyclopropylmethyl and propan-2-yl groups through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models. Studies have shown that its cyclopropylmethyl group enhances membrane permeability, while the propan-2-ylium substituent aids in maintaining stability within biological systems. These characteristics are essential for developing drugs with optimal therapeutic indices.

Beyond its pharmaceutical applications, this compound has also been explored for its potential in agrochemicals. Its ability to inhibit key enzymes involved in plant stress responses has led to investigations into its use as a protective agent against environmental stressors such as drought and temperature fluctuations.

In conclusion, N-(Cyclopropylmethyl)-3-(propan-2-yl)-1,2,4-oxadiazol5-amine represents a significant advancement in heterocyclic chemistry. With its unique structural features and promising biological activities, it continues to be a focal point for researchers aiming to develop innovative therapeutic agents and agricultural solutions.